Cas no 2137660-58-1 (1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)-)

• Product Name: 1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)-
• CAS No: 2137660-58-1
• MF: C₁₂H₈F₄O₃
• MW: 276.183737754822
• CID: 5258054
• Update Time: 2025-10-19

1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)-

• Inchi： 1S/C12H8F4O3/c1-6(17)11(12(14,15)16)5-8-7(10(18)19-11)3-2-4-9(8)13/h2-4H,5H2,1H3
• InChI Key： YALRTIQKICRQOG-UHFFFAOYSA-N
• SMILES： C1(C(C)=O)(C(F)(F)F)OC(=O)C2=CC=CC(F)=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)-

1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)- (CAS No: 2137660-58-1)

The compound 1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)- (CAS No: 2137660-58-1) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzopyranones, which are known for their unique structural features and diverse biological activities. The molecule incorporates several functional groups, including a benzopyranone ring system, an acetyl group, a fluoro substituent, and a trifluoromethyl group. These substituents contribute to its chemical reactivity, stability, and bioavailability.

Recent studies have highlighted the importance of benzopyranone derivatives in drug discovery and development. The trifluoromethyl group in this compound is particularly interesting due to its electron-withdrawing properties, which can enhance the molecule's metabolic stability and pharmacokinetic profile. Additionally, the fluoro substituent at the 5-position of the benzopyranone ring may play a critical role in modulating the compound's electronic properties and interactions with biological targets.

One of the most promising applications of this compound lies in its potential as a pharmaceutical agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, the acetyl group attached to the benzopyranone ring may enhance the compound's solubility and absorption characteristics, which are crucial for its efficacy as a therapeutic agent.

Another area of interest is the use of this compound in materials science. The unique combination of functional groups in this molecule makes it an attractive candidate for designing advanced materials with tailored properties. For instance, the trifluoromethyl group can impart hydrophobicity and thermal stability to polymers or coatings, while the benzopyranone core can serve as a scaffold for incorporating additional functional groups.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the benzopyranone skeleton through cyclization reactions. Subsequent steps involve introducing the acetyl, fluoro, and trifluoromethyl groups at specific positions on the ring system. Recent advancements in catalytic methods and stereocontrol techniques have enabled researchers to achieve higher yields and better control over the stereochemistry of these reactions.

The biological evaluation of this compound has revealed intriguing insights into its pharmacological properties. Preclinical studies suggest that it exhibits potent activity against certain cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of cell proliferation. Moreover, its ability to cross cellular membranes efficiently makes it a promising candidate for drug delivery systems targeting specific tissues or organs.

In terms of environmental impact, this compound has been shown to exhibit low toxicity towards non-target organisms under controlled conditions. However, further studies are required to fully understand its environmental fate and potential risks associated with its use in industrial or agricultural applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve scalability and reduce production costs. Additionally, efforts are being made to explore its potential applications in fields such as agricultural chemistry, where it could serve as a novel herbicide or fungicide due to its unique chemical properties.

In conclusion, 1H-2-Benzopyran-1-one, 3-acetyl-5-fluoro-3,4-dihydro-3-(trifluoromethyl)- (CAS No: 2137660-58-1) represents a versatile molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.